Cas no 51510-01-1 (Cyclohexanone, 4-(hydroxymethyl)-4-phenyl-)

• Product name: Cyclohexanone, 4-(hydroxymethyl)-4-phenyl-
• CAS No: 51510-01-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 362136
• PubChem ID: 21514676

Cyclohexanone, 4-(hydroxymethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(hydroxymethyl)-4-phenyl-
• 4-(HYDROXYMETHYL)-4-PHENYLCYCLOHEXAN-1-ONE
• 4-(hydroxymethyl)-4-phenylcyclohexanone
• AKOS025403817
• 4-hydroxymethyl-4-phenylcyclohexanone
• BCA51001
• SCHEMBL3965188
• LNDAAGLXLPQHRH-UHFFFAOYSA-N
• MFCD17013064
• DTXSID80615414
• 4-HYDROXYMETHYL-4-PHENYL-CYCLOHEXANONE
• SS-3592
• 51510-01-1

• MDL： MFCD17013064
• Inchi： InChI=1S/C13H16O2/c14-10-13(8-6-12(15)7-9-13)11-4-2-1-3-5-11/h1-5,14H,6-10H2
• InChI Key： LNDAAGLXLPQHRH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2(CCC(=O)CC2)CO

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 355.6±35.0 °C at 760 mmHg
• Flash Point: 151.6±18.5 °C
• PSA: 37.3
• LogP: 2.05980
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Cyclohexanone, 4-(hydroxymethyl)-4-phenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)